![molecular formula C18H19F2N3O4S B2591086 N-(3,4-difluorophenyl)-2-(2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide CAS No. 1251676-40-0](/img/structure/B2591086.png)
N-(3,4-difluorophenyl)-2-(2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide
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Description
N-(3,4-difluorophenyl)-2-(2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C18H19F2N3O4S and its molecular weight is 411.42. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Characterization
N-(3,4-difluorophenyl)-2-(2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide has shown potential in pharmacological research, particularly as a κ-opioid receptor (KOR) antagonist. This compound demonstrates high affinity for human, rat, and mouse KORs and has shown potential for the treatment of depression and addiction disorders (Grimwood et al., 2011).
Corrosion Inhibition
Research indicates that similar compounds with acetamide derivatives have been evaluated as corrosion inhibitors. These inhibitors have shown promising results in preventing corrosion in steel coupons in acidic and mineral oil mediums (Yıldırım & Cetin, 2008).
Enzyme Inhibition
Compounds containing a similar structure have been synthesized and evaluated for their inhibitory activities against enzymes like acetylcholinesterase and butyrylcholinesterase, indicating potential applications in the treatment of diseases like Alzheimer's (Khalid et al., 2014).
Insecticidal Activity
Pyridine derivatives, akin to this compound, have been studied for their insecticidal properties, showing notable efficacy against certain pests (Bakhite et al., 2014).
Anticancer Potential
Recent studies have explored the cytotoxic effects of similar sulfonamide-derived compounds on cancer cell lines, indicating their potential in cancer treatment. These compounds demonstrated significant cytotoxicity against hepatic cancer cell lines, with certain derivatives showing high safety margins (Eldeeb et al., 2022).
Antibacterial Activity
Acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, related to this compound, have been synthesized and evaluated for their antibacterial potentials, showing moderate to active growth inhibition against various bacterial strains (Iqbal et al., 2017).
properties
IUPAC Name |
N-(3,4-difluorophenyl)-2-(2-oxo-5-piperidin-1-ylsulfonylpyridin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19F2N3O4S/c19-15-6-4-13(10-16(15)20)21-17(24)12-22-11-14(5-7-18(22)25)28(26,27)23-8-2-1-3-9-23/h4-7,10-11H,1-3,8-9,12H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSJLAQAGVXNFKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CN(C(=O)C=C2)CC(=O)NC3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19F2N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.